Cas no 2228964-49-4 (3-(2-Tert-butylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-Tert-butylphenyl)-3-methylbutanoic acid
• CAS No: 2228964-49-4
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 5758977
• PubChem ID: 165679617
• Update Time: 2025-05-23

3-(2-Tert-butylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228964-49-4
• 3-(2-tert-butylphenyl)-3-methylbutanoic acid
• EN300-1759694
• 3-(2-Tert-butylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C15H22O2/c1-14(2,3)11-8-6-7-9-12(11)15(4,5)10-13(16)17/h6-9H,10H2,1-5H3,(H,16,17)
• InChI Key： TYEFCPSKNWOWSB-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Tert-butylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2-Tert-butylphenyl)-3-methylbutanoic acid (CAS No. 2228964-49-4): Properties, Applications, and Industry Insights

3-(2-Tert-butylphenyl)-3-methylbutanoic acid (CAS No. 2228964-49-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This tert-butyl-substituted aromatic carboxylic acid exhibits a balanced lipophilic-hydrophilic profile, making it valuable for drug design and formulation optimization. The compound's branched alkyl chain and sterically hindered phenyl group contribute to its distinctive physicochemical properties, including improved metabolic stability compared to linear-chain analogs.

Recent studies highlight the growing demand for sterically hindered carboxylic acids like 3-(2-Tert-butylphenyl)-3-methylbutanoic acid in developing prodrug formulations and controlled-release systems. Researchers are particularly interested in its potential as a metabolic intermediate or building block for bioactive molecules. The compound's CAS number 2228964-49-4 has seen increased search volume in scientific databases, reflecting its emerging role in medicinal chemistry applications.

The synthesis of 3-(2-Tert-butylphenyl)-3-methylbutanoic acid typically involves Friedel-Crafts alkylation followed by carboxylation reactions, with current research focusing on green chemistry approaches to improve yield and sustainability. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the high purity required for pharmaceutical applications. Industry professionals frequently search for technical specifications, supplier information, and safety data related to this compound, indicating its commercial relevance.

In material science, the bulky tert-butyl group of 3-(2-Tert-butylphenyl)-3-methylbutanoic acid demonstrates interesting self-assembly properties that could benefit nanotechnology applications. The compound's ability to influence crystal packing and molecular recognition makes it valuable for designing functional materials. These characteristics align with current trends in supramolecular chemistry and molecular engineering, areas receiving significant research funding worldwide.

Quality control protocols for CAS 2228964-49-4 emphasize chromatographic purity assessment and residual solvent analysis, meeting stringent pharmaceutical-grade standards. The compound's storage stability and compatibility with various excipients are common topics in formulation discussions. Recent patent literature reveals innovative applications of this tert-butyl aromatic acid in drug delivery systems, particularly for enhancing oral bioavailability of challenging active ingredients.

Environmental considerations for 3-(2-Tert-butylphenyl)-3-methylbutanoic acid production include waste minimization strategies and biodegradability assessment, responding to growing industry focus on green chemistry principles. The compound's ecological profile and toxicological data are increasingly important selection criteria for sustainable product development. These aspects frequently appear in regulatory submissions and environmental impact statements across multiple jurisdictions.

Market analysis indicates steady growth in demand for high-purity 2228964-49-4, driven by expanding applications in specialty chemicals and advanced materials. The compound's price trends, supply chain dynamics, and manufacturing scale-up challenges are common discussion points in industry forums. Technical inquiries often focus on solubility characteristics, derivatization potential, and structure-activity relationships of this versatile chemical intermediate.

Future research directions for 3-(2-Tert-butylphenyl)-3-methylbutanoic acid may explore its catalytic applications or potential in asymmetric synthesis. The compound's chiral derivatives could offer new opportunities in enantioselective synthesis, addressing pharmaceutical industry needs for optically pure intermediates. These developments align with global trends toward precision chemistry and targeted molecular design in advanced manufacturing sectors.